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Compound of Interest

1-(3-Chlorophenyl)guanidine
Compound Name:

nitrate
CAS No.: 38647-81-3
Cat. No.: B3036630

Get Quote

Technical Monograph: 1-(3-
Chlorophenyl)guanidine Nitrate

CAS Registry Number: 38647-81-3 Synonyms:m-Chlorophenylguanidinium nitrate; 1-(3-
Chlorophenyl)guanidine mononitrate Compound Class: Arylguanidine Salt / Oxidizer Primary
Application: Serotonergic (5-HT3) & Sigma Receptor Ligand

Executive Summary & Chemical Identity

Audience: Medicinal Chemists, HSE Officers, and DMPK Researchers.

1-(3-Chlorophenyl)guanidine nitrate is a specialized salt form of the pharmacologically active
base 1-(3-chlorophenyl)guanidine. Unlike the more common hydrochloride salt, the nitrate
counterion introduces specific physicochemical properties—most notably, oxidizing potential—
which necessitates a distinct safety protocol during storage and handling.
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In drug discovery, the cation (1-(3-chlorophenyl)guanidine) is a critical probe for 5-HT3
serotonin receptors and sigma receptors, often used to map ligand binding affinity or
characterize receptor subtypes in neuropharmacology.

Physicochemical Profile

Property Value / Description Source/Note

C7HsCIN3[1] - HNOs3

Molecular Formula Stoichiometry 1:1
(C7HoCIN40O3)
Molecular Weight 232.62 g/mol (Base: 169.61 + HNOs: 63.01)
) Crystalline Solid (White to Off- )
Physical State ) Hygroscopic tendency
White)
. Soluble in DMSO, Methanol, Nitrate salts generally >
Solubility N
Water (Warm) solubility than HCI
) ) Predicted range based on
Melting Point 180-185 °C (Decomposes) o
arylguanidines
pKa (Base) ~13.6 (Guanidinium moiety) Strongly basic cation

Hazard Identification & Risk Assessment (GHS)

Critical Note: This compound is a hybrid hazard. It combines the acute toxicity of the
arylguanidine moiety with the fire-intensifying properties of the nitrate anion.

GHS Classification (Synthesized)[1]

e Oxidizing Solids: Category 3 (May intensify fire; oxidizer).
o Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

o Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).[2]

Mechanistic Hazard Analysis[1]

o The Nitrate Factor (HNO3s): Unlike HCI salts, nitrate salts can act as oxygen donors. In the
presence of organic fuels (even the compound's own carbon backbone) or reducing agents,
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they lower the ignition energy required for a fire.

o Risk:[2][3][4] Grinding this solid with metal spatulas or mixing intimately with reducing
agents can trigger rapid decomposition.

o The Guanidine Factor: Arylguanidines are chaotropic agents that can disrupt protein
structure and irritate mucous membranes.

o Risk:[2][3][4][5] Inhalation of dust leads to immediate respiratory tract irritation.

Safety Decision Matrix (DOT Visualization)

The following workflow dictates the handling logic based on the compound's dual nature.
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Figure 1: Safety Decision Matrix illustrating the dual hazard handling protocols.

Handling, Storage, and Stability Protocols

Objective: Prevent hydrolytic degradation and accidental ignition.

Storage Architecture

e Primary Containment: Amber glass vial with a Teflon-lined cap (nitrates can degrade plastics
over long periods if moisture is present).

o Environment: Store at 2—8°C (refrigerated). Desiccate to prevent moisture absorption, which
promotes hydrolysis of the guanidine bond.

e Segregation:STRICTLY SEPARATE from strong reducing agents (e.g., LiAlH4, sodium
borohydride) and organic solvents during bulk storage.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3227/g3272.pdf
https://www.tcichemicals.com/MX/en/sds/G0164_US_EN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0107-0409JGHEEN.pdf
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/3227/g3272.pdf
https://www.tcichemicals.com/MX/en/sds/G0164_US_EN.pdf
https://labchem-wako.fujifilm.com/sds/W01W0107-0409JGHEEN.pdf
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://www.benchchem.com/product/b3036630/docs?utm_src=pdf-body-img#1-3-chlorophenyl-guanidine-nitrate-safety-data-sheet-sds-pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3036630?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Preparation (Stock Solutions)

Protocol for 10 mM Stock (DMSO):

e Weighing: Use an anti-static weighing boat. Do not use metal spatulas if the solid appears
caked (friction risk). Use porcelain or plastic.

e Solvent Addition: Add anhydrous DMSO. The nitrate salt may require mild vortexing.
o Note: The nitrate ion is a weak base; pH adjustment is rarely needed for initial dissolution.

 Stability: Stock solutions in DMSO are stable for 1 month at -20°C. Avoid freeze-thaw cycles
which can precipitate the salt.

Emergency Response & First Aid

Principle: Self-validating response loops. If one step fails, the next escalates immediately.

Fire | Explosion Scenario

» Media: Use Water Spray or Fog.

o Why? Dry chemical extinguishers (CO3) are often ineffective against oxidizer-fueled fires
because the chemical supplies its own oxygen. Water cools the reaction and dilutes the
nitrate.

» Contraindication: Do not use "smothering" blankets alone; the oxidizer will continue to
support combustion underneath.

Exposure Response Workflow
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Figure 2: Immediate response logic for exposure incidents.
Pharmacological Application & Mechanism
Context: Why is this compound used in research?

The 1-(3-chlorophenyl)guanidinium cation is a structural analog of phenylbiguanide. It acts as a
ligand in the following pathways:

* 5-HT3 Receptors: Acts as an agonist or partial agonist. The chlorophenyl ring mimics the
indole ring of serotonin, while the guanidine group mimics the primary amine, facilitating
binding to the receptor's orthosteric site [1].
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» Sigma Receptors (01/02): High affinity ligand. The lipophilic chlorophenyl tail anchors into
the hydrophobic pocket of the sigma receptor, while the guanidine head group forms
electrostatic interactions [2].

Experimental Usage Note: When using the nitrate salt in physiological buffers (PBS, Tyrode's),
ensure the final nitrate concentration does not interfere with ion channel conductance if
performing electrophysiology (Patch-clamp). Chloride salts are generally preferred for
electrophysiology; Nitrate salts are preferred for synthesis or specific crystallization screens.

Disposal & Environmental Impact[1][4][8]

o Waste Stream: Do not dispose of down the drain. Nitrate salts contribute to eutrophication
(algal blooms).

o Chemical Incineration: Must be incinerated in a facility equipped with an afterburner and
scrubber to handle Nitrogen Oxides (NOx) generated during thermal decomposition.

o Deactivation: For small spills, treat with excess water to dilute, then absorb with an inert
material (vermiculite). Do not use sawdust (combustible).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [1-(3-Chlorophenyl)guanidine nitrate safety data sheet
(SDS) PDF]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3036630/docs#1-3-chlorophenyl-guanidine-nitrate-
safety-data-sheet-sds-pdf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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